(S)-Ethyl 3-methylpiperidine-3-carboxylate

• IUPAC Name: ethyl (3S)-3-methylpiperidine-3-carboxylate
• InChI: InChI=1S/C9H17NO2/c1-3-12-8(11)9(2)5-4-6-10-7-9/h10H,3-7H2,1-2H3/t9-/m0/s1
• InChI Key: LNANFKKPVLUIBX-VIFPVBQESA-N
• Canonical SMILES: CCOC(=O)C1(CCCNC1)C
• Isomeric SMILES: CCOC(=O)[C@]1(CCCNC1)C
• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol

Description

(S)-Ethyl 3-methylpiperidine-3-carboxylate, also known as EMS, is an important chemical compound that has been widely used in scientific research. EMS is a chiral compound that contains a piperidine ring, an ester group, and a methyl group. It has been used in various fields such as medicinal chemistry, organic synthesis, and pharmacology.

Scientific Research Applications

Pharmaceutical Synthesis and Drug Design

• Piperidines serve as crucial building blocks in drug development due to their diverse chemical reactivity and biological activity. Researchers utilize (S)-ethyl 3-methylpiperidine-3-carboxylate as a precursor for designing novel pharmaceuticals. .

Spiropiperidines and Spiro Compounds

• Spiropiperidines, which incorporate a spirocyclic moiety, have gained attention for their potential therapeutic applications. Researchers explore (S)-ethyl 3-methylpiperidine-3-carboxylate derivatives to synthesize spiro compounds. .

Condensed Piperidines

• Condensed piperidines, formed by linking two or more piperidine rings, offer diverse chemical space for drug design. (S)-Ethyl 3-methylpiperidine-3-carboxylate can participate in cyclization reactions to yield condensed piperidine derivatives. .

Piperidinones and Their Derivatives

• Piperidinones, containing a ketone group within the piperidine ring, are valuable intermediates in organic synthesis. Researchers explore (S)-ethyl 3-methylpiperidine-3-carboxylate as a precursor for piperidinone synthesis. .

Multicomponent Reactions (MCRs)

• MCRs allow efficient assembly of complex molecules from simple starting materials. Researchers employ (S)-ethyl 3-methylpiperidine-3-carboxylate in MCRs to construct diverse piperidine-based scaffolds. .

Biological Evaluation and Drug Discovery

• The biological evaluation of piperidine-containing compounds is essential for identifying potential drug candidates. Scientists assess the activity of (S)-ethyl 3-methylpiperidine-3-carboxylate derivatives against specific targets (e.g., enzymes, receptors). .

Synthesis routes and methods I

Procedure details

Ethyl-5-chloro-2-cyano-2-methylpentanoate (DE 31 39 301 A1) (10.43 g, 51.2 mmol), PtO2 hydrate (1.16 g) and concentrated HCl (12.5 ml) in absolute EtOH (125 ml) were stirred and heated at 40° C. under hydrogen at normal pressure for 2 h. The cooled solution was filtered. After evaporation of the solvent, the residue was dissolved in absolute EtOH (125 ml). The solution was cooled with an ice-water bath and triethylamine (9.8 g, 96.8 mmol) was added. After the addition the mixture was stirred at RT for 16 h under nitrogen atmosphere. The solvent and triethylamine were evaporated, and the residue was dissolved in DCM (100 ml) and extracted with 1 M HCl (3×100 ml). After separating the layers, ice (150 g) and 5 M NaOH (100 ml) were added to the aqueous layer, which was then extracted with DCM (3×60 ml). The combined extracts were dried, filtered and evaporated to dryness followed by vacuum distillation (bp. 62-65° C./2 mbar) to give 6.0 g of the title compound as a colorless liquid.

Synthesis routes and methods II

Procedure details

A suspension of 1-benzyl 3-ethyl 3-methylpiperidine-1,3-dicarboxylate (3.945 g, 12.92 mmol) and 5% Pd/C (800 mg) in ethyl acetate (20 mL) and methanol (20.00 mL) was vigorously stirred under a hydrogen balloon for 1.5 hr. The reaction mixture was filtered to remove the catalyst and the filtrate was concentrated to dryness to give the desired crude product ethyl 3-methylpiperidine-3-carboxylate (2.010 g, 11.74 mmol, 91% yield) as a colorless oily residue. Anal. Calcd. for C9H17NO2 m/z 171.2, found: 172.2 (M+H)+; 1H NMR (400 MHz, CDCl3) δ ppm 4.25-4.06 (m, 2H), 3.31 (d, J=13.19 Hz, 1H), 2.93 (d, J=13.19 Hz, 1H), 2.59 (d, J=10.44 Hz, 1H), 2.41 (d, J=13.19 Hz, 1H), 2.23-2.11 (m, 1H), 1.68 (br. s., 1H), 1.52 (t, J=3.85 Hz, 1H), 1.46-1.31 (m, 2H), 1.27 (t, J=7.15 Hz, 3H), 1.10 (s, 3H).